Methyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate

• IUPAC Name: methyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate
• InChI: InChI=1S/C13H12ClNO2S/c1-7-10(8-4-3-5-9(14)6-8)11(12(15)18-7)13(16)17-2/h3-6H,15H2,1-2H3
• InChI Key: HPDKWAMZPUBCKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(S1)N)C(=O)OC)C2=CC(=CC=C2)Cl
• Molecular Formula: C13H12ClNO2S
• DSSTOX Substance ID: DTXSID50352041
• Molecular Weight: 281.76 g/mol
• CAS RN: 350989-61-6

Description

Molecular Structure Analysis

The molecular formula of “Methyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate” is C11H9ClN2O2S. The InChI code is 1S/C11H9ClN2O2S/c1-16-10(15)9-8(14-11(13)17-9)6-3-2-4-7(12)5-6/h2-5H,1H3,(H2,13,14).

Physical And Chemical Properties Analysis

The molecular weight of “this compound” is 268.72.

Scientific Research Applications

Environmental Impact of Chlorophenols

Research on chlorophenols, which share a part of the chemical structure with the compound , indicates their moderate toxic effects on mammalian and aquatic life. Chlorophenols' persistence in the environment depends on the presence of adapted microflora capable of biodegrading these compounds. Their bioaccumulation is expected to be low, although they have a significant organoleptic effect on the aquatic environment (Krijgsheld & Gen, 1986).

Neurotransmitter Synthesis Studies

Studies on artificial amino acids, such as α-Methyl-L-tryptophan, an analog of tryptophan, offer a valid approach for determining brain serotonin synthesis rates. This methodology can be critical in understanding the neurochemical pathways affected by various substances, potentially including compounds like Methyl 2-amino-4-(3-chlorophenyl)-5-methylthiophene-3-carboxylate (Diksic & Young, 2001).

Flavor Compounds in Foods

Research on branched aldehydes derived from amino acids illustrates their importance as flavor compounds in food products. Understanding the production and degradation of these compounds can be essential for controlling the formation of desired flavor profiles in various food items (Smit, Engels, & Smit, 2009).

Chemical Modification of Biopolymers

The chemical modification of xylan into biopolymer ethers and esters reveals the potential for creating materials with specific properties based on functional groups, substitution degrees, and patterns. This type of research indicates the diverse industrial and environmental applications of chemically modified organic compounds (Petzold-Welcke, Schwikal, Daus, & Heinze, 2014).

Herbicide Toxicity and Environmental Monitoring

Scientometric analysis of studies on 2,4-dichlorophenoxyacetic acid (2,4-D) herbicide toxicity highlights the rapid advancement in understanding the toxicology and mutagenicity of such compounds. This research underscores the need for continuous monitoring and assessment of the environmental and health impacts of chemical compounds used in agriculture and industry (Zuanazzi, Ghisi, & Oliveira, 2020).